Cas no 264-08-4 (5H-Benzocycloheptene)

5H-Benzocycloheptene Properties

Names and Identifiers

• 5H-Benzocycloheptene
• 9H-benzo[7]annulene
• 5H-Benzo[a]cycloheptene
• AKOS006238788
• CHEBI:37513
• 5H-benzocycloheptene
• 5H-benzo[7]annulene
• 5H-Benzo[a]cycloheptene #
• NS00126614
• DTXSID90861844
• 1,2-benzotropilidene
• XHVULKQHRQZNMW-UHFFFAOYSA-N
• Q27117173
• 264-08-4
• 9h-benzocyclo-heptene
• +Expand

• InChIKey： XHVULKQHRQZNMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10/c1-2-6-10-8-4-5-9-11(10)7-3-1/h1-6,8-9H,7H2
• SMILES： C1C=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 142.0783
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.078
• Heavy Atom Count: 11
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0